Cas no 2172018-18-5 (1-amino-3,3-diethyl-1-(4-fluorophenyl)urea)

• Product Name: 1-amino-3,3-diethyl-1-(4-fluorophenyl)urea
• CAS No: 2172018-18-5
• MF: C₁₁H₁₆FN₃O
• MW: 225.262645721436
• CID: 5959846
• PubChem ID: 165518025
• Update Time: 2025-06-08

1-amino-3,3-diethyl-1-(4-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-amino-3,3-diethyl-1-(4-fluorophenyl)urea
• EN300-1275959
• 2172018-18-5

• Inchi： 1S/C11H16FN3O/c1-3-14(4-2)11(16)15(13)10-7-5-9(12)6-8-10/h5-8H,3-4,13H2,1-2H3
• InChI Key： QYILGOFDASBUIA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(C(N(CC)CC)=O)N

Computed Properties

• Exact Mass: 225.12774030g/mol
• Monoisotopic Mass: 225.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.6Ų

Additional information on 1-amino-3,3-diethyl-1-(4-fluorophenyl)urea

1-Amino-3,3-diethyl-1-(4-fluorophenyl)urea (CAS No. 2172018-18-5): An Overview of a Promising Compound in Medicinal Chemistry

1-Amino-3,3-diethyl-1-(4-fluorophenyl)urea (CAS No. 2172018-18-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This urea derivative, characterized by its 4-fluorophenyl and diethyl substituents, has been the subject of extensive research, particularly in the areas of drug discovery and development.

The chemical structure of 1-amino-3,3-diethyl-1-(4-fluorophenyl)urea is composed of a urea moiety with an amino group and a 4-fluorophenyl ring, along with two diethyl groups. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. These properties make it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of 1-amino-3,3-diethyl-1-(4-fluorophenyl)urea as a lead compound in the development of new drugs. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 1-amino-3,3-diethyl-1-(4-fluorophenyl)urea has also shown promise in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-amino-3,3-diethyl-1-(4-fluorophenyl)urea has been extensively studied to optimize its use in drug development. Research indicates that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile and minimal side effects enhance its potential as a safe and effective therapeutic option.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-amino-3,3-diethyl-1-(4-fluorophenyl)urea in various indications. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse events reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 1-amino-3,3-diethyl-1-(4-fluorophenyl)urea (CAS No. 2172018-18-5) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable lead compound for the development of new drugs targeting inflammatory diseases and neurodegenerative disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.